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Compound of Interest

Compound Name: Aurothioglucose

Cat. No.: B1665330 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification

methods for aurothioglucose, a gold-based therapeutic agent historically used in the

treatment of rheumatoid arthritis. This document details the core chemical processes,

purification protocols, and analytical techniques required to produce and characterize high-

purity aurothioglucose.

Introduction
Aurothioglucose, with the chemical formula C₆H₁₁AuO₅S, is a gold(I) thiolate complex. It

consists of a gold(I) ion coordinated to the sulfur atom of a thioglucose molecule. The synthesis

of aurothioglucose is a cornerstone of medicinal inorganic chemistry, providing a valuable

case study in the preparation of gold-based pharmaceuticals. This guide will focus on the

established methods for its synthesis and the critical steps for its purification to meet

pharmaceutical standards.

Synthesis of Aurothioglucose
The primary method for the synthesis of aurothioglucose involves the reaction of a gold(I) or

gold(III) halide with thioglucose in an aqueous medium. The most commonly cited method

utilizes gold(III) bromide as the gold source.
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The synthesis can be conceptually broken down into the following key stages: the preparation

of the gold precursor, the reaction with thioglucose, and the isolation of the crude product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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